1-(3-Nitro-phenyl)-1H-imidazole-4-carboxylic acid dimethylamide

• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol
• IUPAC Name: N,N-dimethyl-1-(3-nitrophenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C12H12N4O3/c1-14(2)12(17)11-7-15(8-13-11)9-4-3-5-10(6-9)16(18)19/h3-8H,1-2H3
• InChI Key: BPHXPOSVXUPFSQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CN(C=N1)C2=CC(=CC=C2)[N+](=O)[O-]

Description

1-(3-Nitro-phenyl)-1H-imidazole-4-carboxylic acid dimethylamide is a useful research compound. Its molecular formula is C12H12N4O3 and its molecular weight is 260.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(3-Nitro-phenyl)-1H-imidazole-4-carboxylic acid 2 (0.1 g, 0.4 mmol) was dissolved in DMF (5 mL) and dimethyl amine hydrochloride (33 mg, 0.4 mmol), diisopropyl amine (366 uL, 2.1 mmol), 1-hydroxy-7-azabenzotriazole (HOAt, 68 mg; 0.5 mmol) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide, hydrochloride (EDC HCl, 96 mg, 0.5 mmol) were added. The mixture was stirred at room temperature for 16 h. The solvent was evaporated and the residue was extracted with hot ethyl acetate. The solvent was evaporated and crystallization from MeOH afforded 30 mg (29%) pure product as white needles. HRMS (ESI+): m/z=260.2518 [M+H]